Cas no 2150-88-1 (methyl N-(3-chlorophenyl)carbamate)

Methyl N-(3-chlorophenyl)carbamate is a carbamate derivative with the molecular formula C₈H₈ClNO₂. This compound is characterized by the presence of a chlorophenyl group, which enhances its reactivity in organic synthesis. It serves as a versatile intermediate in the production of agrochemicals and pharmaceuticals, particularly in the development of herbicides and insecticides. The chlorine substituent at the meta position of the phenyl ring contributes to its stability and selective reactivity. The carbamate functional group allows for further derivatization, making it useful in cross-coupling reactions and other synthetic applications. Its well-defined structure and consistent purity ensure reliable performance in research and industrial processes.

methyl N-(3-chlorophenyl)carbamate structure

2150-88-1 structure

Product Name:methyl N-(3-chlorophenyl)carbamate

CAS No:2150-88-1

MF:C₈H₈ClNO₂

MW:185.607621192932

CID:287962

PubChem ID:16529

Update Time:2025-10-29

methyl N-(3-chlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid,N-(3-chlorophenyl)-, methyl ester
- methyl N-(3-chlorophenyl)carbamate
- Methyl (3-chlorophenyl)carbamate
- 2150-88-1
- SEPMCAVKHUPSMA-UHFFFAOYSA-N
- HMS1410K16
- methyl-N-(3-chlorophenyl)carbamate
- Enamine_005868
- Z56754690
- (3-Chloro-phenyl)-carbamic acid methyl ester
- F81747
- DTXSID40175842
- methyl 3-chlorophenylcarbamate
- AKOS001022202
- Carbamic acid, 3-chlorophenyl-, methyl ester
- IDI1_008103
- F3035-0947
- SCHEMBL1188370
- Cambridge id 5103637
- DTXCID1098333
- HS-6902
- ME-N-(M-CHLOROPHENYL)CARBAMATE
- Inchi： 1S/C8H8ClNO2/c1-12-8(11)10-7-4-2-3-6(9)5-7/h2-5H,1H3,(H,10,11)
- InChI Key： SEPMCAVKHUPSMA-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)NC(=O)OC

Computed Properties

Exact Mass: 185.02444
Monoisotopic Mass: 185.0243562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 38.3Å²

Experimental Properties

PSA: 38.33

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M295501-100mg	methyl n-(3-chlorophenyl)carbamate	2150-88-1		100mg	$ 70.00	2022-06-04
TRC	M295501-500mg	methyl n-(3-chlorophenyl)carbamate	2150-88-1		500mg	$1378.00	2023-05-18
TRC	M295501-1g	methyl n-(3-chlorophenyl)carbamate	2150-88-1		1g	$ 365.00	2022-06-04
TRC	M295501-50mg	methyl n-(3-chlorophenyl)carbamate	2150-88-1		50mg	$173.00	2023-05-18
TRC	M295501-250mg	methyl n-(3-chlorophenyl)carbamate	2150-88-1		250mg	$ 800.00	2023-09-07
Life Chemicals	F3035-0947-0.25g	methyl N-(3-chlorophenyl)carbamate	2150-88-1	95%+	0.25g	$233.0	2023-09-06
Life Chemicals	F3035-0947-0.5g	methyl N-(3-chlorophenyl)carbamate	2150-88-1	95%+	0.5g	$246.0	2023-09-06
Life Chemicals	F3035-0947-1g	methyl N-(3-chlorophenyl)carbamate	2150-88-1	95%+	1g	$259.0	2023-09-06
Life Chemicals	F3035-0947-2.5g	methyl N-(3-chlorophenyl)carbamate	2150-88-1	95%+	2.5g	$518.0	2023-09-06
Life Chemicals	F3035-0947-5g	methyl N-(3-chlorophenyl)carbamate	2150-88-1	95%+	5g	$777.0	2023-09-06